Cas no 114262-49-6 (1-β-D-Arabinofuranosyluracil-2-C-methyl)

1-β-D-Arabinofuranosyluracil-2-C-methyl is a modified nucleoside derivative with potential applications in antiviral and anticancer research. Its structure features a 2-C-methyl substitution on the arabinofuranosyluracil scaffold, which enhances metabolic stability and resistance to enzymatic degradation compared to unmodified nucleosides. This modification may improve binding affinity to viral polymerases or cellular targets, making it a candidate for therapeutic development. The compound's unique stereochemistry and sugar moiety contribute to its selectivity and reduced off-target effects. Researchers value it as a versatile intermediate for synthesizing nucleotide analogs or probing biochemical pathways. Its stability under physiological conditions further supports its utility in preclinical studies.

1-β-D-Arabinofuranosyluracil-2-C-methyl structure

114262-49-6 structure

Product Name:1-β-D-Arabinofuranosyluracil-2-C-methyl

CAS No:114262-49-6

MF:C₁₀H₁₄N₂O₆

MW:258.227962970734

MDL:MFCD28167943

CID:2085354

PubChem ID:13830457

Update Time:2025-07-26

1-β-D-Arabinofuranosyluracil-2-C-methyl Chemical and Physical Properties

Names and Identifiers

- 1-β-D-Arabinofuranosyluracil-2-C-methyl
- 1-(2'-C-methyl-β-D-arabinofuranosyl)uracil
- Sofosbuvir Impurity 12
- Sofosbuvir metabolites GS331007
- 1-(2-C-Methyl-β-D-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione
- 1-((2R,3S,4R,5R)-3,4-dihydroxy-5-(hydroxyMethyl)-3-Methyltetrahydrofuran-2-yl)pyriMidine-2,4(1H,3H)-dione
- 1-[(2R,3S,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]pyrimidine-2,4-dione
- DB-225377
- 2'-c-methyl arabino-uridine
- 1-beta-D-Arabinofuranosyluracil-2-C-methyl; 2,4(1H,3H)-Pyrimidinedione, 1-(2-C-methyl-ss-D-arabinofuranosyl)-; 1-(2-C-Methyl-ss-D-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione; 1-ss-D-Arabinofuranosyluracil-2-C-methyl; 1-(2'-C-Methyl-ss-D-arabinofuranosyl)uracil
- CS-M2827
- D72412
- 1-beta-D-Arabinofuranosyluracil-2-C-methyl
- 114262-49-6
- SCHEMBL1737321
- MDL： MFCD28167943
- Inchi： 1S/C10H14N2O6/c1-10(17)7(15)5(4-13)18-8(10)12-3-2-6(14)11-9(12)16/h2-3,5,7-8,13,15,17H,4H2,1H3,(H,11,14,16)/t5-,7-,8-,10+/m1/s1
- InChI Key： NBKORJKMMVZAOZ-UZRKRJFESA-N
- SMILES： O1[C@H](CO)[C@H]([C@@](C)([C@@H]1N1C=CC(NC1=O)=O)O)O

Computed Properties

Exact Mass: 258.08518617g/mol
Monoisotopic Mass: 258.08518617g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 411
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.1
Topological Polar Surface Area: 119Å²

1-β-D-Arabinofuranosyluracil-2-C-methyl Pricemore >>

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